Cas no 2549015-10-1 (4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine)

4,6-Dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine is a specialized triazine derivative featuring a pyrazine-substituted azetidine moiety. This compound exhibits notable structural complexity, combining a dimethoxy triazine core with a methylated amine linker, enhancing its potential for selective binding interactions. The presence of the pyrazine ring and azetidine group may contribute to improved solubility and bioavailability, making it a candidate for pharmaceutical or agrochemical applications. Its well-defined molecular architecture allows for precise functionalization, enabling tailored modifications for target-specific activity. The compound's stability under standard conditions and synthetic accessibility further underscore its utility in research and development contexts.

4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine structure

2549015-10-1 structure

Product Name:4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine

CAS No:2549015-10-1

MF:C₁₃H₁₇N₇O₂

MW:303.319781064987

CID:5312136

PubChem ID:154883510

Update Time:2025-10-28

4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

- 2549015-10-1
- AKOS040723055
- 4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine
- F6748-0579
- 4,6-Dimethoxy-N-methyl-N-[1-(2-pyrazinyl)-3-azetidinyl]-1,3,5-triazin-2-amine
- Inchi： 1S/C13H17N7O2/c1-19(11-16-12(21-2)18-13(17-11)22-3)9-7-20(8-9)10-6-14-4-5-15-10/h4-6,9H,7-8H2,1-3H3
- InChI Key： MNAZCCQFGFNJKD-UHFFFAOYSA-N
- SMILES： N1=C(OC)N=C(OC)N=C1N(C)C1CN(C2=NC=CN=C2)C1

Computed Properties

Exact Mass: 303.14437281g/mol
Monoisotopic Mass: 303.14437281g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 89.4Å²

Experimental Properties

Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 507.7±60.0 °C(Predicted)
pka: 3.50±0.10(Predicted)

4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6748-0579-2μmol	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	2μmol	$85.5	2023-09-07
Life Chemicals	F6748-0579-5μmol	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	5μmol	$94.5	2023-09-07
Life Chemicals	F6748-0579-10μmol	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	10μmol	$103.5	2023-09-07
Life Chemicals	F6748-0579-20μmol	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	20μmol	$118.5	2023-09-07
Life Chemicals	F6748-0579-1mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	1mg	$81.0	2023-09-07
Life Chemicals	F6748-0579-2mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	2mg	$88.5	2023-09-07
Life Chemicals	F6748-0579-3mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	3mg	$94.5	2023-09-07
Life Chemicals	F6748-0579-4mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	4mg	$99.0	2023-09-07
Life Chemicals	F6748-0579-5mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	5mg	$103.5	2023-09-07
Life Chemicals	F6748-0579-10mg	4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine	2549015-10-1	10mg	$118.5	2023-09-07

4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine Related Literature

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Additional information on 4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine

Compound CAS No 2549015-10-1: 4,6-Dimethoxy-N-Methyl-N-[1-(Pyrazin-2-Yl)Azetidin-3-Yl]-1,3,5-Triazin-2-Amine

The compound with CAS No 2549015-10-1, named 4,6-dimethoxy-N-methyl-N-[1-(pyrazin-2-yl)azetidin-3-yl]-1,3,5-triazin-2-amine, is a highly specialized organic compound with a complex structure that combines elements of triazine chemistry with azetidine and pyrazine functionalities. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields such as drug discovery and materials science.

The molecular structure of this compound is characterized by a central 1,3,5-triazine ring system substituted with 4,6-dimethoxy groups. The triazine ring is further connected to an N-methyl group and an N-[1-(pyrazin-2-yl)azetidin-3-yl] substituent. This combination of functional groups introduces a high degree of structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound as a building block for advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers with enhanced thermal stability and mechanical properties. The pyrazine moiety within the molecule has been shown to facilitate π–π interactions, which are critical for self-assembling materials.

In the field of pharmacology, this compound has demonstrated promising bioactivity in preliminary assays. Its azetidine ring contributes to its ability to form hydrogen bonds with biological targets, making it a candidate for drug design targeting specific protein-protein interactions. Furthermore, the dimethoxy groups enhance its lipophilicity without compromising its solubility in aqueous environments.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines nucleophilic aromatic substitution and cyclocondensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce synthesis time.

Environmental considerations have also been addressed in recent research on this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, CAS No 2549015-10-1 represents a cutting-edge compound with multifaceted applications across chemistry and biology. Its unique structure and functional groups make it a valuable tool for advancing material science and drug discovery efforts.